Cas no 32455-46-2 (cantleyoside)

• Product Name: cantleyoside
• CAS No: 32455-46-2
• MF: C₃₃H₄₆O₁₉
• MW: 746.706952571869
• CID: 2019481
• PubChem ID: 12302405
• Update Time: 2025-04-21

cantleyoside Chemical and Physical Properties

Names and Identifiers

• cantleyoside
• (1S,4aS,6S,7R,7aS)-6-[[[(2S,3R,4S)-3-Ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-4-(2-oxoethyl)-2H-pyran-5-yl]carbonyl]oxy]-1-(beta-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-methyl-cyclopenta[c]pyran-4-carboxylic acid methyl ester
• 32455-46-2
• DA-51571

• Inchi： 1S/C33H46O19/c1-4-13-14(5-6-34)16(10-46-30(13)51-32-26(41)24(39)22(37)19(8-35)49-32)29(44)48-18-7-15-17(28(43)45-3)11-47-31(21(15)12(18)2)52-33-27(42)25(40)23(38)20(9-36)50-33/h4,6,10-15,18-27,30-33,35-42H,1,5,7-9H2,2-3H3
• InChI Key： GXXXVFMBJGIYPK-UHFFFAOYSA-N
• SMILES： O(C(C1=COC(C(C=C)C1CC=O)OC1C(C(C(C(CO)O1)O)O)O)=O)C1CC2C(C(=O)OC)=COC(C2C1C)OC1C(C(C(C(CO)O1)O)O)O

Computed Properties

• Exact Mass: 746.26300
• Monoisotopic Mass: 746.26332923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 52
• Rotatable Bond Count: 14
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 18
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.24
• Topological Polar Surface Area: 287Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (75 g/l) (25 º C),
• PSA: 286.89000
• LogP: -3.53580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides